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Compound of Interest

Compound Name: O,O,O-Triphenyl phosphorothioate

Cat. No.: B7775484 Get Quote

Introduction

O,O,O-Triphenyl phosphorothioate (TPPO), with the chemical formula C₁₈H₁₅O₃PS, is an

organophosphorus compound notable for its diverse industrial and research applications.[1][2]

It serves as a flame retardant, a plasticizer, and an anti-wear additive in lubricants and

hydraulic fluids.[1][3] In the realm of biochemistry, it is recognized as an inhibitor of

acetylcholinesterase (AChE), a critical enzyme in the nervous system.[1] While its structural

features, particularly the presence of potential donor sulfur and oxygen atoms, suggest its utility

as a ligand in coordination chemistry, detailed studies and specific applications in this area are

not as extensively documented as those for its analogue, triphenylphosphine (PPh₃).[4][5]

This document provides detailed application notes and protocols relevant to researchers,

scientists, and drug development professionals. It covers the synthesis of TPPO, its potential

role in coordination chemistry, and its established function as an enzyme inhibitor.

Application Note 1: Synthesis and Physicochemical
Properties of O,O,O-Triphenyl Phosphorothioate
The primary route for synthesizing O,O,O-triphenyl phosphorothioate is through the

thionation of triphenyl phosphite, a reaction that involves the addition of elemental sulfur.[1]

This process is efficient and relies on high-purity precursors to ensure a high yield of the final

product.[1]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b7775484?utm_src=pdf-interest
https://www.benchchem.com/product/b7775484?utm_src=pdf-body
https://www.benchchem.com/product/b1584501
https://pubchem.ncbi.nlm.nih.gov/compound/O_O_O-Triphenyl-phosphorothioate
https://www.benchchem.com/product/b1584501
https://www.useforesight.io/news/o-o-o-triphenyl-phosphorothioate-proposed-as-reach-svhc
https://www.benchchem.com/product/b1584501
https://pmc.ncbi.nlm.nih.gov/articles/PMC11409218/
https://byjus.com/chemistry/ph3p/
https://www.benchchem.com/product/b7775484?utm_src=pdf-body
https://www.benchchem.com/product/b7775484?utm_src=pdf-body
https://www.benchchem.com/product/b1584501
https://www.benchchem.com/product/b1584501
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7775484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Data
The key physical and chemical properties of O,O,O-triphenyl phosphorothioate are

summarized below.

Property Value Source(s)

Molecular Formula C₁₈H₁₅O₃PS [1][2]

Molecular Weight 342.3 g/mol [1][2]

CAS Number 597-82-0 [1]

Appearance White to light yellow crystal [1]

Melting Point 48.0 °C [1]

Boiling Point 148.0 °C [1]

Density 1.288 g/cm³ [1]

Water Solubility 0.02 mg/L (low solubility) [1]

Experimental Protocol: Synthesis of O,O,O-Triphenyl
Phosphorothioate
This protocol describes the synthesis of TPPO via the direct thiophosphorylation (thionation) of

triphenyl phosphite.

Materials:

Triphenyl phosphite (P(OPh)₃)

Elemental sulfur (S₈)

Anhydrous toluene or another suitable inert solvent

Reaction flask with a reflux condenser and magnetic stirrer

Heating mantle
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Nitrogen or Argon gas supply

Procedure:

Reaction Setup: Assemble a clean, dry reaction flask equipped with a reflux condenser and a

magnetic stir bar. Purge the entire system with an inert gas (Nitrogen or Argon) to exclude

moisture, which can cause hydrolysis of phosphorus intermediates.[1]

Reagent Addition: Dissolve triphenyl phosphite in an appropriate volume of anhydrous

solvent within the reaction flask.

Sulfur Addition: Add a stoichiometric equivalent of elemental sulfur to the solution.

Reaction Conditions: Heat the reaction mixture to a temperature between 80–120°C with

continuous stirring.[1] The reaction is typically maintained for several hours to ensure

complete conversion.

Monitoring: The reaction progress can be monitored using ³¹P NMR spectroscopy by

observing the disappearance of the triphenyl phosphite signal and the appearance of the

TPPO product signal.

Work-up and Purification: Upon completion, cool the reaction mixture to room temperature.

The solvent can be removed under reduced pressure. The crude product can then be

purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the

pure O,O,O-triphenyl phosphorothioate product.

Visualization: Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ligand-in-coordination-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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